Cas no 68921-80-2 (2-chlorodecanoyl chloride)

• Product Name: 2-chlorodecanoyl chloride
• CAS No: 68921-80-2
• MF: C₁₀H₁₈Cl₂O
• MW: 225.155321598053
• CID: 1731799
• PubChem ID: 111428
• Update Time: 2025-04-21

2-chlorodecanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chlorodecanoyl chloride
• decanoyl chloride, 2-chloro-
• 2-Chlorodecanoic acid chloride
• DTXCID401026861
• DTXSID60887571
• CWXQUGMWCNUPTL-UHFFFAOYSA-N
• 68921-80-2
• SCHEMBL11198382

• Inchi： 1S/C10H18Cl2O/c1-2-3-4-5-6-7-8-9(11)10(12)13/h9H,2-8H2,1H3
• InChI Key： CWXQUGMWCNUPTL-UHFFFAOYSA-N
• SMILES： ClC(C(=O)Cl)CCCCCCCC

Computed Properties

• Exact Mass: 224.07364
• Monoisotopic Mass: 224.073471
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 5.4

Experimental Properties

• Density: 1.052
• Boiling Point: 262°C at 760 mmHg
• Flash Point: 105.8°C
• Refractive Index: 1.455
• PSA: 17.07